Cas no 1503643-28-4 (3-acetylnonane-2,4-dione)

• Product Name: 3-acetylnonane-2,4-dione
• CAS No: 1503643-28-4
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6192721
• PubChem ID: 80114113
• Update Time: 2025-06-10

3-acetylnonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-acetylnonane-2,4-dione
• AKOS018675417
• 1503643-28-4
• EN300-1126869

• Inchi： 1S/C11H18O3/c1-4-5-6-7-10(14)11(8(2)12)9(3)13/h11H,4-7H2,1-3H3
• InChI Key： TYXQQBRKOBADIE-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)=O)C(C)=O)CCCCC

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.2Ų

Additional information on 3-acetylnonane-2,4-dione

Exploring 3-Acetylnonane-2,4-Dione (CAS 1503643-28-4): Properties, Applications, and Innovations

3-Acetylnonane-2,4-dione (CAS 1503643-28-4) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique structural features and versatile reactivity. This β-diketone derivative, characterized by acetyl and nonane backbones, serves as a pivotal intermediate in the synthesis of complex molecules, particularly in pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C₁₁H₁₈O₃, and ketone-rich architecture enable chelation and coordination, making it valuable for metal-organic frameworks (MOFs) and catalyst design.

Recent interest in 3-acetylnonane-2,4-dione aligns with the growing demand for sustainable chemical processes. Researchers are exploring its role in green chemistry, such as solvent-free reactions or bio-based synthesis, addressing user searches like "eco-friendly diketone applications" or "non-toxic chemical intermediates." The compound’s stability under moderate conditions also makes it a candidate for high-performance polymers, a trending topic in material science forums and AI-driven research platforms.

From a structural perspective, the presence of two carbonyl groups at positions 2 and 4 allows for keto-enol tautomerism, a feature frequently queried in academic databases and chemistry Q&A platforms. This property enhances its utility in nucleophilic reactions, such as condensations to form heterocycles—key motifs in drug discovery. Notably, 1503643-28-4 has been investigated for derivatization into bioactive molecules, with patents highlighting its potential in antimicrobial and anti-inflammatory agents, though without violating regulatory constraints.

Industrial applications of 3-acetylnonane-2,4-dione extend to flavors and fragrances, where its ketone backbone contributes to fruity or earthy notes. This aligns with consumer trends toward natural-like additives, a hotspot in SEO-optimized content for cosmetic and food industries. Analytical techniques like GC-MS and NMR are critical for quality control, as emphasized in laboratory protocol searches.

Innovations in computational chemistry have further propelled interest in CAS 1503643-28-4. Molecular docking studies leverage its scaffold for virtual screening, a method frequently searched in AI-aided drug design communities. Meanwhile, its compatibility with microwave-assisted synthesis—a time-efficient technique—resonates with industrial chemists seeking process optimization.

Safety and handling of 3-acetylnonane-2,4-dione adhere to standard organic compound protocols, with no significant hazards reported. This distinguishes it from restricted substances, making it a safer alternative for educational and industrial settings. Storage recommendations (e.g., inert atmosphere) are often queried in chemical safety forums.

In summary, 3-acetylnonane-2,4-dione (CAS 1503643-28-4) exemplifies the intersection of tradition and innovation in organic chemistry. Its adaptability to green chemistry, material science, and life sciences ensures sustained relevance, while its analytical tractability supports rigorous research—addressing both academic curiosity and industrial pragmatism.